Cas no 93367-37-4 (4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-)

4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl- structure
93367-37-4 structure
Product Name:4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-
CAS No:93367-37-4
MF:C16H12O2S
MW:268.330283164978
CID:999600
PubChem ID:339190
Update Time:2025-04-20

4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-
    • 3-(hydroxymethyl)-2-phenylthiochromen-4-one
    • DTXSID40320799
    • NSC364544
    • 93367-37-4
    • 3-(Hydroxymethyl)-2-phenyl-4H-1-benzothiopyran-4-one
    • NSC-364544
    • 3-Hydroxymethyl-2-phenyl-thiochromen-4-one
    • DS-015085
    • Inchi: 1S/C16H12O2S/c17-10-13-15(18)12-8-4-5-9-14(12)19-16(13)11-6-2-1-3-7-11/h1-9,17H,10H2
    • InChI Key: RQJODNOXRPTMDT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(CO)=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 268.05580079g/mol
  • Monoisotopic Mass: 268.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.6Ų
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